Cas no 450409-87-7 (2-[3,5-bis(trifluoromethyl)phenyl]sulfonylethanol)

• Product Name: 2-[3,5-bis(trifluoromethyl)phenyl]sulfonylethanol
• CAS No: 450409-87-7
• MF: C₁₀H₈F₆O₃S
• MW: 322.224143028259
• CID: 1516575
• PubChem ID: 2756747
• Update Time: 2025-10-30

2-[3,5-bis(trifluoromethyl)phenyl]sulfonylethanol Chemical and Physical Properties

Names and Identifiers

• 2-[3,5-bis(trifluoromethyl)phenyl]sulfonylethanol
• 2-[3,5-bis(trifluoromethyl)phenylsulfonyl]-1-ethanol
• AC1MBU9Y
• 3,5-Bis(trifluoromethyl)phenylsulfonylethanol
• 2-(3,5-bis(trifluoromethyl)phenylsulfonyl)ethanol
• 2-[3,5-Bis(trifluoromethyl)benzene-1-sulfonyl]ethan-1-ol
• DTXSID00373509
• AKOS037652995
• FS-6259
• 450409-87-7
• 3,5-bis-(Trifluoromethyl)phenylsulfonylethanol

• MDL： MFCD03789228
• Inchi： 1S/C10H8F6O3S/c11-9(12,13)6-3-7(10(14,15)16)5-8(4-6)20(18,19)2-1-17/h3-5,17H,1-2H2
• InChI Key： QGINSQDXMKHIOR-UHFFFAOYSA-N
• SMILES： S(CCO)(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)(=O)=O

Computed Properties

• Exact Mass: 322.01000
• Monoisotopic Mass: 322.00983426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 62.75000
• LogP: 3.57100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-[3,5-bis(trifluoromethyl)phenyl]sulfonylethanol

Comprehensive Overview of 2-[3,5-bis(trifluoromethyl)phenyl]sulfonylethanol (CAS No. 450409-87-7)

2-[3,5-bis(trifluoromethyl)phenyl]sulfonylethanol (CAS No. 450409-87-7) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, characterized by its trifluoromethyl groups and sulfonylethanol moiety, has garnered attention due to its unique chemical properties and potential utility in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing complex molecules, particularly in the development of bioactive agents and advanced materials.

The molecular structure of 2-[3,5-bis(trifluoromethyl)phenyl]sulfonylethanol features a phenyl ring substituted with two trifluoromethyl groups at the 3 and 5 positions, coupled with a sulfonylethanol side chain. This configuration imparts high electronegativity and stability, making it valuable for applications requiring robust chemical frameworks. The presence of fluorine atoms enhances its lipophilicity, which is critical for improving bioavailability in pharmaceutical formulations.

In recent years, the demand for fluorinated compounds like 2-[3,5-bis(trifluoromethyl)phenyl]sulfonylethanol has surged, driven by their versatility in medicinal chemistry. Fluorination is a key strategy in modern drug design, as it can enhance metabolic stability and binding affinity. This compound is often discussed in the context of small-molecule inhibitors and enzyme modulators, addressing trending topics such as targeted therapies and precision medicine. Its potential in catalysis and polymer chemistry also makes it a subject of interest for industrial applications.

From an environmental and sustainability perspective, the synthesis and use of 2-[3,5-bis(trifluoromethyl)phenyl]sulfonylethanol align with the growing emphasis on green chemistry. Researchers are investigating eco-friendly synthetic routes to minimize waste and energy consumption, reflecting broader industry trends toward sustainable practices. This compound’s stability and efficiency make it a candidate for green solvents and renewable material development, topics frequently searched by professionals in the field.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize 2-[3,5-bis(trifluoromethyl)phenyl]sulfonylethanol, ensuring high purity and consistency for research and industrial use. Quality control is paramount, as even minor impurities can impact its performance in sensitive applications. This underscores the importance of reliable suppliers and standardized protocols, a concern often raised in online forums and scientific discussions.

In summary, 2-[3,5-bis(trifluoromethyl)phenyl]sulfonylethanol (CAS No. 450409-87-7) is a multifaceted compound with broad relevance in pharmaceuticals, materials science, and sustainable chemistry. Its unique structural features and functional versatility position it as a valuable tool for innovation, addressing current challenges in drug development and industrial processes. As research advances, this compound is likely to play an increasingly prominent role in cutting-edge scientific endeavors.